Cas no 1603-84-5 (Carbon oxide selenide(COSe) (9CI))

• Product Name: Carbon oxide selenide(COSe) (9CI)
• CAS No: 1603-84-5
• MF: COSe
• MW: 106.970099449158
• CID: 174337
• PubChem ID: 137100
• Update Time: 2025-04-19

Carbon oxide selenide(COSe) (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbon oxide selenide(COSe) (9CI)
• Carbonyl selenide
• selanylidenemethanone
• selenoxomethanone
• InChI=1/COSe/c2-1-
• 1603-84-5
• COSe
• DTXSID80166855

• Inchi： 1S/COSe/c2-1-3
• InChI Key： RQZJHKMUYSXABM-UHFFFAOYSA-N
• SMILES： [Se]=C=O

Computed Properties

• Exact Mass: 101.9174
• Monoisotopic Mass: 107.91144g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 27.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Color/Form: Selenium oxide is colorlessToxicGas,Similar odorH2Se.
• Density: 1.731 (estimate)
• Melting Point: -124.4°C
• Boiling Point: -21.5°C
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organoselenium compounds